Baculoviral IAP repeat-containing protein 5 (97-111)
Description
Baculoviral IAP repeat-containing protein 5
Scientific Research Applications
Role in Apoptotic and Nonapoptotic Processes
Baculoviral IAP repeat-containing protein 5 (BIRC5) plays a significant role in both apoptotic and nonapoptotic processes. Originally thought to function primarily as inhibitors of apoptosis, recent findings reveal their involvement in various physiological activities beyond apoptosis. These include roles in mitotic chromosome segregation, cellular morphogenesis, copper homeostasis, and intracellular signaling (Srinivasula & Ashwell, 2008).
Interaction with Ubiquitin Proteins
BIRC5 proteins interact with various proteins through their baculoviral IAP repeat motifs. Many of these proteins also possess a RING domain, enabling them to recruit E2 ubiquitin-conjugating enzymes and catalyze the transfer of ubiquitin onto target proteins. This ubiquitylation process is increasingly recognized as complex, with BIRC5 playing a key role in regulating other proteins through ubiquitin-mediated degradation (Vaux & Silke, 2005).
Influence on Autoimmune Diseases
The BIRC5 gene, encoding survivin, has been linked to autoimmune diseases (AIDs) such as multiple sclerosis and myasthenia gravis. Upregulation of survivin in these diseases is associated with reduced activity of survivin-specific cytotoxic T cells, suggesting a critical role in the pathogenesis of AIDs (Pahlavan et al., 2019).
Essential for Chromosome Segregation and Cytokinesis
Distinct subgroups of BIRC5 proteins, particularly in yeasts and Caenorhabditis elegans, are essential for chromosome segregation and cytokinesis. They do not act as caspase inhibitors but are required for proper cell division, indicating a broader functional spectrum beyond apoptosis inhibition (Silke & Vaux, 2001).
Structural and Molecular Characteristics
The solution structure of BIRC5 reveals a novel fold stabilized by zinc, coordinated by histidine and cysteine residues. This structure, with its short α-helices and turns, provides insights into the molecular characteristics and functions of BIRC5 proteins (Hinds et al., 1999).
Evolutionary Conservation and Mechanism in Apoptosis
BIRC5 proteins show evolutionary conservation in their apoptosis mechanisms. For instance, SfIAP, an IAP homolog from Spodoptera frugiperda, is similar to baculoviral IAPs and inhibits apoptosis in mammalian cells. This suggests a shared evolutionary pathway and a common mechanism in apoptosis inhibition (Huang et al., 2000).
properties
sequence |
TLGEFLKLDRERAKN |
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source |
Homo sapiens (human) |
storage |
Common storage 2-8℃, long time storage -20℃. |
synonym |
Baculoviral IAP repeat-containing protein 5 (97-111) |
Origin of Product |
United States |
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